Cas no 802899-81-6 (3H-Pyrazol-3-one,1-acetyl-5-(aminomethyl)-1,2-dihydro-)

• Product Name: 3H-Pyrazol-3-one,1-acetyl-5-(aminomethyl)-1,2-dihydro-
• CAS No: 802899-81-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 714010
• PubChem ID: 45121265
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1-acetyl-5-(aminomethyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1-acetyl-5-(aminomethyl)-1,2-dihydro-
• 3-Pyrazolin-5-one, 2-acetyl-3-(aminomethyl)- (8CI)
• 1-Acetyl-5-(aminomethyl)-1H-pyrazol-3(2H)-one
• 802899-81-6

• Inchi： 1S/C6H9N3O2/c1-4(10)9-5(3-7)2-6(11)8-9/h2H,3,7H2,1H3,(H,8,11)
• InChI Key： JASQIQKRWFLZHP-UHFFFAOYSA-N
• SMILES： O=C1C=C(CN)N(C(C)=O)N1

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -2